Cas no 1633-43-8 (4-Ethoxypyridin-3-amine)

• Product Name: 4-Ethoxypyridin-3-amine
• CAS No: 1633-43-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD00234351
• CID: 41705
• PubChem ID: 817252
• Update Time: 2025-06-08

4-Ethoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxypyridin-3-amine
• 4-Ethoxy-3-aminopyridine
• 3-Amino-4-ethoxypyridine
• 4-ethoxy-3-PyridinaMine
• 2-ETHOXY-5-AMINO PYRIDINE
• 6-ETHOXY-PYRIDIN-3-YLAMINE
• 3-Pyridinamine, 4-ethoxy-
• 4-ethoxy-pyridin-3-ylamine
• PubChem9610
• 4-ethoxy-3-pyridylamine
• 3-Pyridinamine,4-ethoxy-
• KSC531K2B
• XHEMFRKTOJUJJX-UHFFFAOYSA-N
• SBB051902
• RW3077
• VP14700
• ZB010539
• SCHEMBL4160377
• FT-0650985
• EN300-1294592
• MFCD00234351
• TS-01790
• DTXSID30355777
• AM20080786
• 4-Ethoxy-3-Amino Pyridine
• CS-0151452
• AKOS009234434
• 1633-43-8
• I10235
• SB75407
• A810470
• AC-907/25004716
• DB-006798

• MDL： MFCD00234351
• Inchi： 1S/C7H10N2O/c1-2-10-7-3-4-9-5-6(7)8/h3-5H,2,8H2,1H3
• InChI Key： XHEMFRKTOJUJJX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=CC=1N

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 0.5

Experimental Properties

• Density: 1.101
• Boiling Point: 281ºC at 760 mmHg
• Flash Point: 123.7ºC
• Refractive Index: 1.548
• PSA: 48.14000
• LogP: 1.64370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Ethoxypyridin-3-amine

4-Ethoxypyridin-3-amine (CAS No. 1633-43-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-Ethoxypyridin-3-amine, identified by its Chemical Abstracts Service number CAS No. 1633-43-8, is a significant intermediate in the synthesis of various pharmaceutical compounds. This heterocyclic amine derivative has garnered attention due to its utility in the development of bioactive molecules, particularly in the realm of medicinal chemistry. Its structural framework, combining a pyridine ring with an ethoxy substituent and an amine group, provides a versatile platform for further functionalization, making it a valuable building block in drug discovery and development.

The compound's significance stems from its ability to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and cyclizations. These reactions are pivotal in constructing more complex molecular architectures, which are often essential for achieving the desired pharmacological properties. In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential as therapeutic agents. 4-Ethoxypyridin-3-amine has emerged as a key intermediate in this context, facilitating the synthesis of molecules with diverse biological activities.

One of the most compelling aspects of 4-Ethoxypyridin-3-amine is its role in the development of small-molecule drugs targeting various diseases. For instance, recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. The pyridine core is a common motif in many bioactive molecules, and modifications at the 3-position and 4-position can significantly influence the biological profile of the resulting compounds. The ethoxy group further enhances reactivity and stability, making it an attractive choice for medicinal chemists.

In the realm of drug discovery, the synthesis of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. 4-Ethoxypyridin-3-amine has been employed in the construction of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The amine functionality at the 3-position allows for further derivatization into potent pharmacophores, while the ethoxy group provides a handle for solubility optimization and metabolic stability. These features have made it a preferred intermediate in high-throughput screening campaigns and lead optimization processes.

The versatility of 4-Ethoxypyridin-3-amine extends beyond its use as a synthetic building block. It has also been explored as a ligand in coordination chemistry, where it can form complexes with metal ions. These metal complexes have shown promise in various applications, including catalysis and diagnostics. The ability to tune the electronic properties of these complexes by modifying the substituents on the pyridine ring makes 4-Ethoxypyridin-3-amine a valuable tool for researchers working in these fields.

The chemical reactivity of 4-Ethoxypyridin-3-amine is further enhanced by its ability to undergo metal-catalyzed cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for creating complex molecular structures. For example, palladium-catalyzed Suzuki-Miyaura couplings have been used to introduce aryl groups at various positions on the pyridine ring, leading to novel derivatives with enhanced biological activity. Such transformations have been instrumental in developing next-generation pharmaceuticals.

In conclusion, 4-Ethoxypyridin-3-amine (CAS No. 1633-43-8) is a multifaceted intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its structural features and chemical reactivity make it an indispensable tool for medicinal chemists and materials scientists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.